Cas no 2228375-18-4 (3-amino-1-(1-methyl-1H-indol-5-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-(1-methyl-1H-indol-5-yl)cyclobutane-1-carboxylic acid
• CAS No: 2228375-18-4
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 5963570
• PubChem ID: 165790802
• Update Time: 2025-05-24

3-amino-1-(1-methyl-1H-indol-5-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(1-methyl-1H-indol-5-yl)cyclobutane-1-carboxylic acid
• EN300-1793316
• 2228375-18-4

• Inchi： 1S/C14H16N2O2/c1-16-5-4-9-6-10(2-3-12(9)16)14(13(17)18)7-11(15)8-14/h2-6,11H,7-8,15H2,1H3,(H,17,18)
• InChI Key： USRZFJMWGCIRNM-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC3=C(C=CN3C)C=2)CC(C1)N)=O

Computed Properties

• Exact Mass: 244.121177757g/mol
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 68.2Ų

Additional information on 3-amino-1-(1-methyl-1H-indol-5-yl)cyclobutane-1-carboxylic acid

Comprehensive Overview of 3-amino-1-(1-methyl-1H-indol-5-yl)cyclobutane-1-carboxylic acid (CAS No. 2228375-18-4)

3-amino-1-(1-methyl-1H-indol-5-yl)cyclobutane-1-carboxylic acid (CAS No. 2228375-18-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound combines an indole moiety with a cyclobutane ring, making it a valuable scaffold for drug discovery and development. Researchers are particularly interested in its role as a building block for synthesizing novel therapeutic agents, especially in the fields of central nervous system (CNS) disorders and oncology.

The molecular structure of 3-amino-1-(1-methyl-1H-indol-5-yl)cyclobutane-1-carboxylic acid features a carboxylic acid group and an amino group, which enhance its versatility in chemical reactions. This makes it a promising candidate for peptide mimetics and small molecule inhibitors. Recent studies have explored its potential in modulating protein-protein interactions, a hot topic in drug development, as targeting these interactions can lead to breakthroughs in treating complex diseases like Alzheimer's and cancer.

In the context of synthetic chemistry, this compound is often discussed alongside heterocyclic compounds and bioisosteres, as its structure allows for efficient modifications to improve pharmacokinetic properties. The 1-methyl-1H-indol-5-yl group contributes to its lipophilicity, which is crucial for crossing the blood-brain barrier (BBB)—a key consideration for CNS-targeted therapies. This aligns with current trends in precision medicine, where researchers seek compounds with tailored properties for specific biological targets.

Another area of interest is the compound's potential role in neuroprotection and neurodegenerative disease research. With the rising prevalence of conditions like Parkinson's disease and multiple sclerosis, the demand for innovative molecular scaffolds is higher than ever. 3-amino-1-(1-methyl-1H-indol-5-yl)cyclobutane-1-carboxylic acid offers a unique combination of rigidity and functionality, making it a candidate for designing neuroprotective agents.

From a commercial perspective, the compound is often sought after by pharmaceutical companies and research institutions specializing in medicinal chemistry. Its CAS No. 2228375-18-4 serves as a critical identifier for procurement and regulatory compliance. Suppliers and manufacturers emphasize its high purity and stability, which are essential for reproducible experimental results. This is particularly relevant given the growing emphasis on reproducibility in scientific research.

In summary, 3-amino-1-(1-methyl-1H-indol-5-yl)cyclobutane-1-carboxylic acid (CAS No. 2228375-18-4) represents a fascinating intersection of organic chemistry and biomedical research. Its structural complexity and functional groups make it a valuable tool for advancing drug discovery and addressing some of the most pressing challenges in modern medicine. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in the development of next-generation therapeutics.